BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure and formula of
Perfluorododecyl iodide.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Perfluorododecyl iodide

Cat. No.: B1346554

A Comprehensive Technical Guide to
Perfluorododecyl lodide

This technical guide provides an in-depth overview of the molecular structure, properties, and
synthesis of perfluorododecyl iodide, with a focus on its relevance to researchers, scientists,
and professionals in drug development. For clarity, this document will address both
perfluorododecyl iodide (C12) and the closely related, and sometimes identically named,
perfluorodecyl iodide (C10).

Molecular Structure and Chemical Formula

Perfluoroalkyl iodides are a class of organofluorine compounds characterized by a
perfluorinated carbon chain capped with an iodine atom. The term "perfluorododecyl iodide"
most accurately refers to the compound with a 12-carbon chain. However, the 10-carbon
analogue is also frequently discussed in literature and commercial contexts.

Perfluorododecyl lodide (C12), with the chemical formula C12F25I, consists of a twelve-
carbon chain where all hydrogen atoms have been replaced by fluorine atoms, with an iodine
atom at one terminus. Its systematic IUPAC name is
1,1,1,2,2,3,3,4,45,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12-pentacosafluoro-12-iodododecane.

Perfluorodecyl lodide (C10), with the chemical formula C10F21l, has a ten-carbon
perfluorinated chain and is systematically named 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10-
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henicosafluoro-10-iododecane.[1]

The general structure of a linear perfluoroalkyl iodide is CF3(CF2)nl.

General Structure of Perfluoroalkyl lodides
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Synthetic Utility of Perfluorododecyl lodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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